Cas no 1261457-35-5 (2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261457-35-5
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 4984204
• Update Time: 2025-06-14

2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H10F3N3/c15-14(16,17)12-3-1-2-9(7-12)11-6-10(4-5-18)13(19)20-8-11/h1-3,6-8H,4H2,(H2,19,20)
• InChI Key： AGOXRAVFRPRMEA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=C(CC#N)C=1)N)(F)F

Computed Properties

• Exact Mass: 277.083
• Monoisotopic Mass: 277.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261457-35-5)

2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261457-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the pyridine derivative family, characterized by the presence of an amino group, a trifluoromethylphenyl moiety, and an acetonitrile functional group. These structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile structure aligns with this trend, as the trifluoromethyl group is known to improve bioavailability and target binding affinity. Researchers are particularly interested in its potential role in addressing drug-resistant infections and chronic inflammatory diseases, topics that dominate current scientific discourse.

The synthesis of 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile typically involves multi-step organic reactions, including cross-coupling and cyanation processes. Its CAS No. 1261457-35-5 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's molecular weight and solubility properties are often discussed in forums and publications, as these parameters influence its applicability in various formulations.

From an industrial perspective, 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is a sought-after building block for high-value fine chemicals. Its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis, aligns with the growing emphasis on sustainable manufacturing. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of pharmaceutical innovators and material scientists.

In the context of AI-driven drug discovery, 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has been explored as a fragment in virtual screening libraries. Its pharmacophore features are computationally modeled to predict interactions with biological targets, a topic frequently searched by computational chemists. Additionally, the compound's spectroscopic data (e.g., NMR, IR) is widely shared in open-access databases, supporting collaborative research efforts.

Safety and handling of 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile are also critical discussion points. While not classified as hazardous, proper laboratory practices are emphasized to ensure user safety. The compound's stability under various conditions (e.g., temperature, pH) is another area of interest, particularly for formulation scientists optimizing delivery systems.

Looking ahead, 2-Amino-5-(3-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is poised to remain relevant in cutting-edge research. Its versatility and alignment with trending therapeutic areas (e.g., oncology, CNS disorders) ensure sustained interest. As the scientific community continues to explore its potential, this compound exemplifies the intersection of chemical innovation and biomedical advancement.